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Compound of Interest

Compound Name: Veratraldehyde

Cat. No.: B141060 Get Quote

Veratraldehyde: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, structure, and

experimental protocols related to veratraldehyde (3,4-dimethoxybenzaldehyde). This

compound is a significant intermediate in the pharmaceutical and flavor and fragrance

industries.

Chemical and Physical Properties
Veratraldehyde is an organic compound structurally related to benzaldehyde, featuring two

methoxy groups.[1] It typically appears as a white to pale yellow or peach-colored crystalline

solid.[1][2][3] Commercially, it is popular for its pleasant, sweet, and woody vanilla-like

fragrance.[3][4]

Table 1: Physical and Chemical Properties of Veratraldehyde
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Property Value Source(s)

IUPAC Name 3,4-Dimethoxybenzaldehyde [4]

Synonyms
Vanillin methyl ether, Veratric

aldehyde, Methylvanillin
[4][5]

CAS Number 120-14-9 [2][3]

Molecular Formula C₉H₁₀O₃ [1][2][3]

Molecular Weight 166.17 g/mol [2][6]

Appearance
White to pale yellow crystalline

solid/powder
[2][3][6]

Melting Point 40–45 °C [1][4][7]

Boiling Point 281 °C [1][6][7]

Density ~1.114 g/cm³ [1][2]

Flash Point >110 °C (>230 °F) [3][4]

Water Solubility
Slightly soluble in cold water;

soluble in hot water.
[2][4][7]

Solvent Solubility
Soluble in ethanol, ether, and

other organic solvents.
[2][3][4]

Stability

Stable under normal

conditions, but sensitive to air

and light.[4][8][9] It can oxidize

to the odorless veratric acid.[4]

[7]

Chemical Structure
Veratraldehyde is a dimethoxybenzene, specifically benzaldehyde substituted at the 3 and 4

positions with methoxy groups.[4][7]

Caption: Chemical structure of Veratraldehyde (3,4-dimethoxybenzaldehyde).
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Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of veratraldehyde.

Table 2: Spectroscopic Data for Veratraldehyde

Spectrum Type
Key Features and
Observations

Source(s)

¹H NMR Data available in CDCl₃. [10]

¹³C NMR Data available in CDCl₃. [10]

IR
Spectrum available (KBr disc,

nujol mull, CCl₄/CS₂ solution).
[10][11]

UV-Vis

UV-Vis spectra are available,

particularly in the context of its

oxidation reactions.

[12]

Mass Spec
Electron ionization mass

spectrum data is available.
[11]

Experimental Protocols
Veratraldehyde can be synthesized through various methods. One common and historically

significant method is the methylation of vanillin.

A. Synthesis of Veratraldehyde by Methylation of Vanillin

This procedure is a common laboratory-scale synthesis method.[4][13]

Reactants:

Vanillin (3-methoxy-4-hydroxybenzaldehyde)

Dimethyl sulfate

Sodium hydroxide solution
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Procedure:

A mixture of vanillin and boiling water is prepared in a three-necked flask and heated on a

steam bath.[13]

A heated solution of sodium hydroxide is added in one lot to the hot vanillin mixture.[13]

The flask is fitted with a reflux condenser, mechanical stirrer, and a separatory funnel.[13]

Heating is continued while dimethyl sulfate is added dropwise via the separatory funnel.

The temperature should be maintained to ensure a steady reaction.[13]

The reaction mixture is kept alkaline by the periodic addition of the sodium hydroxide

solution.[13]

After the addition of reagents is complete, the mixture is heated for an additional period to

ensure the reaction goes to completion.[13]

The reaction mixture is then cooled, allowing the veratraldehyde to crystallize.[13]

The solid crystalline mass is collected, ground with ice water, and filtered with suction.[13]

The product is dried in a vacuum desiccator. Further purification can be achieved by

distillation under reduced pressure.[13]
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Start: Prepare Vanillin & Water Mixture

Add Hot NaOH Solution

Setup Reflux Apparatus

Add Dimethyl Sulfate Dropwise

Maintain Alkalinity with NaOH

Simultaneously

Continue Heating

Cool Reaction Mixture

Crystallize Veratraldehyde

Filter and Wash with Ice Water

Dry Product Under Vacuum

End: Pure Veratraldehyde

Click to download full resolution via product page

Caption: Workflow for the synthesis of veratraldehyde from vanillin.
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B. Synthesis via Oppenhauer Oxidation of Veratryl Alcohol

This method provides an alternative route with high selectivity and yield.[14]

Reactants:

Veratryl alcohol

Toluene (dried)

Aluminum isopropoxide (catalyst)

Paraformaldehyde (dried)

Procedure:

Veratryl alcohol and toluene are charged into a flask equipped with a Dean-Stark trap.[14]

The mixture is heated to reflux, and a portion of toluene is distilled off to ensure anhydrous

conditions.[14]

After cooling, the catalyst, aluminum isopropoxide, is added.[14]

The solution is heated to 100°C, and paraformaldehyde is added slowly in portions. This

results in foaming as the methanol-toluene azeotrope distills.[14]

The mixture is refluxed for approximately 2 hours until TLC confirms the complete

oxidation of the alcohol.[14]

The mixture is cooled and washed with 1N NaOH, which precipitates aluminum salts.[14]

The organic (toluene) layer is separated, washed with brine, and dried with sodium sulfate.

[14]

Toluene is removed under vacuum, and the resulting crude product is purified by

distillation to yield pure veratraldehyde.[14]

Applications in Drug Development
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Veratraldehyde serves as a crucial intermediate in the synthesis of various pharmaceutical

drugs.[1][4] Its structure is a versatile scaffold for building more complex molecules.

Pharmaceuticals Synthesized from Veratraldehyde

Veratraldehyde

Prazosin

Intermediate for

Amiquinsin

Intermediate for

Hoquizil

Intermediate for

Piquizil

Intermediate for

Tiapamil

Intermediate for

Vetrabutine

Intermediate for

Click to download full resolution via product page

Caption: Veratraldehyde as a key intermediate in pharmaceutical synthesis.

Safety and Handling
Veratraldehyde is considered harmful if swallowed and causes skin irritation.[9][15]

Handling: Use in a well-ventilated area.[2] Avoid contact with skin and eyes by wearing

appropriate personal protective equipment (PPE), such as gloves and safety goggles.[2][15]

Wash hands thoroughly after handling.[15]

Storage: Store in a cool, dry, and well-ventilated place, away from sources of heat and fire.[2]

[16] Keep containers tightly closed.[2] The compound is sensitive to air and light, and

solutions may oxidize to veratric acid.[4][8][17]

Incompatibilities: It is incompatible with strong oxidizing agents and strong bases.[4][7][17]

First Aid:

Skin Contact: Wash off with soap and plenty of water.[15]

Eye Contact: Flush eyes with water as a precaution.[15]
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Ingestion: Rinse mouth with water. Do not induce vomiting.[15]

Inhalation: Move the person into fresh air.[15] In all cases of significant exposure, seek

medical attention.[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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